Cas no 21906-34-3 (2-Propanone, 1-(2-iodophenyl)-)

• Product Name: 2-Propanone, 1-(2-iodophenyl)-
• CAS No: 21906-34-3
• MF: C₉H₉IO
• MW: 260.071635007858
• MDL: MFCD22987381
• CID: 1409327
• PubChem ID: 13308030
• Update Time: 2025-10-19

2-Propanone, 1-(2-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(2-iodophenyl)-
• SCHEMBL17772628
• 21906-34-3
• Z1335657335
• DTXSID301309555
• EN300-219048
• 1-(2-Iodophenyl)propan-2-one
• 1-(2-Iodophenyl)-2-propanone

• MDL： MFCD22987381
• Inchi： 1S/C9H9IO/c1-7(11)6-8-4-2-3-5-9(8)10/h2-5H,6H2,1H3
• InChI Key： FJFJRXUAZUNIDH-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1CC(C)=O

Computed Properties

• Exact Mass: 259.96937
• Monoisotopic Mass: 259.96981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 2-Propanone, 1-(2-iodophenyl)-

Comprehensive Analysis of 2-Propanone, 1-(2-iodophenyl)- (CAS No. 21906-34-3): Properties, Applications, and Industry Trends

In the realm of organic chemistry, 2-Propanone, 1-(2-iodophenyl)- (CAS No. 21906-34-3) stands out as a specialized ketone derivative with a unique molecular structure. This compound, characterized by the presence of an iodophenyl group attached to a propanone backbone, has garnered significant attention in pharmaceutical and material science research. Its chemical properties, including a molecular weight of 260.07 g/mol and a distinctive iodine substitution pattern, make it a valuable intermediate in synthetic pathways.

The growing interest in halogenated organic compounds like 1-(2-iodophenyl)-2-propanone aligns with current trends in green chemistry and sustainable synthesis. Researchers are particularly focused on optimizing its production through catalytic methods that minimize waste, addressing the pharmaceutical industry's demand for eco-friendly intermediates. Recent studies highlight its potential as a precursor in the synthesis of biologically active molecules, with applications ranging from fluorescence probes to agrochemical formulations.

From a structural-activity relationship perspective, the iodine atom in CAS 21906-34-3 enables unique reactivity patterns. This feature is exploited in cross-coupling reactions, particularly in palladium-catalyzed transformations that are pivotal for constructing complex molecular architectures. The compound's crystallographic data reveals interesting packing motifs, which materials scientists study for molecular engineering applications. These characteristics position it as a subject of ongoing investigation in advanced organic synthesis methodologies.

The analytical characterization of 2-Propanone, 1-(2-iodophenyl)- employs techniques like NMR spectroscopy (showing distinctive aromatic proton signals at 7.3-8.1 ppm) and mass spectrometry (with characteristic fragmentation patterns). Its physicochemical parameters, including solubility in common organic solvents and melting point range, are critical for process chemists developing scale-up protocols. Recent patent literature indicates innovative uses in electronic materials, where its aromatic-iodine moiety contributes to charge transport properties.

Industry experts note that the global market for functionalized ketones like 21906-34-3 is expanding, driven by demand in high-performance materials and specialty chemicals. Regulatory aspects concerning halogenated compounds are being actively addressed through improved synthetic methodologies that reduce environmental impact. As research continues to uncover novel applications for this versatile building block, 1-(2-iodophenyl)propan-2-one remains at the forefront of molecular innovation across multiple scientific disciplines.